S-(+)-O-Desmethyl-Venlafaxine d6

Description

S-(+)-O-Desmethyl-Venlafaxine D6 is a deuterium-labeled analog of O-desmethylvenlafaxine, which is a primary active metabolite of the antidepressant venlafaxine. This compound is classified as a serotonin-norepinephrine reuptake inhibitor (SNRI) and is primarily used in pharmacological research to study the metabolism and effects of venlafaxine in clinical settings .

Synthesis Methods

The synthesis of S-(+)-O-Desmethyl-Venlafaxine D6 typically involves the deuteration of venlafaxine. One common approach includes the use of L-selectride for selective reduction, which introduces deuterium at specific positions on the molecule.

Applications

This compound is often utilized as a reference standard in analytical chemistry, particularly in studies involving liquid chromatography and mass spectrometry. It plays a significant role in understanding antidepressant mechanisms and developing new therapeutic strategies for mood disorders .

Pharmacological Effects

S-(+)-O-Desmethyl-Venlafaxine D6 acts primarily by inhibiting the reuptake of serotonin and norepinephrine in the brain, enhancing mood regulation. This mechanism is crucial for its antidepressant effects.

Analytical Techniques

The compound's properties are characterized using techniques such as nuclear magnetic resonance spectroscopy and infrared spectroscopy to confirm its structure and purity. Additionally, gas chromatography and liquid chromatography coupled with mass spectrometry are used to analyze the products formed during various chemical transformations.

Storage and Handling

Storage Condition	Recommendation
Temperature	Store at -20°C or -80°C for longer periods
Solvent Preparation	Use appropriate solvents; heat and ultrasonic bath may aid dissolution

• CAS No.: 1062609-99-7
• Product Name: S-(+)-O-Desmethyl-Venlafaxine d6
• Molecular Formula: C16H19D6NO2
• Molecular Weight: 269.37
• Purity: 0.95
• Related CAS: 142761-12-4 (unlabelled)
• Tag: Venlafaxine Impurities
• Last Modified: Aug 15 2023